Cas no 477855-33-7 (2,6-Difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide)

2,6-Difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide structure
477855-33-7 structure
Product Name:2,6-Difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide
CAS No:477855-33-7
MF:C14H11F2N3O3S2
MW:371.382247209549
CID:5696884
PubChem ID:5523931
Update Time:2023-10-14

2,6-Difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • 11N-304S
    • 2,6-difluoro-N-[(E)-(1-methyl-2,2-dioxothieno[3,2-c]thiazin-4-ylidene)amino]benzamide
    • AKOS005078568
    • CHEMBL3199253
    • 477855-33-7
    • 2,6-Difluoro-N'-(1-methyl-2,2-dioxido-1H-thieno[3,2-c][1,2]thiazin-4(3H)-ylidene)benzohydrazide
    • 2,6-difluoro-N'-[1-methyl-2,2-dioxo-2,3-dihydro-2lambda~6~-thieno[3,2-c][1,2]thiazin-4(1H)-yliden]benzenecarbohydrazide
    • SMR000126634
    • HMS579C20
    • 2,6-difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide
    • MLS000544877
    • 2,6-DIFLUORO-N'-[1-METHYL-2,2-DIOXO-2,3-DIHYDRO-2LAMBDA6-THIENO[3,2-C][1,2]THIAZIN-4(1H)-YLIDEN]BENZENECARBOHYDRAZIDE
    • Benzoic acid, 2,6-difluoro-, 2-(1-methyl-2,2-dioxido-1H-thieno[3,2-c][1,2]thiazin-4(3H)-ylidene)hydrazide
    • 2,6-Difluoro-N'-[(4E)-1-methyl-2,2-dioxo-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazin-4-ylidene]benzohydrazide
    • Inchi: 1S/C14H11F2N3O3S2/c1-19-11-5-6-23-13(11)10(7-24(19,21)22)17-18-14(20)12-8(15)3-2-4-9(12)16/h2-6H,7H2,1H3,(H,18,20)/b17-10+
    • InChI Key: DKCXBONSLYYOJJ-LICLKQGHSA-N
    • SMILES: S1(C/C(/C2=C(C=CS2)N1C)=N\NC(C1C(=CC=CC=1F)F)=O)(=O)=O

Computed Properties

  • Exact Mass: 371.02098989g/mol
  • Monoisotopic Mass: 371.02098989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • pka: 9.17±0.20(Predicted)
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